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Compound of Interest

Compound Name: Tris(ethylenediamine)cobalt(III)

Cat. No.: B086008 Get Quote

An In-depth Technical Guide to Tris(ethylenediamine)cobalt(III) Chloride: Formula, Molar

Mass, and Synthesis

Introduction
Tris(ethylenediamine)cobalt(III) chloride is a coordination compound with the chemical

formula [Co(en)₃]Cl₃.[1][2] In this formula, "en" is the common abbreviation for the bidentate

ligand ethylenediamine (H₂NCH₂CH₂NH₂). This complex plays a significant role in the field of

coordination chemistry, particularly in studies related to stereochemistry and the stability of

coordination compounds.[1][2][3] First described by Alfred Werner, this compound is notable for

its yellow-gold crystalline appearance.[1][2] The central cobalt atom is in the +3 oxidation state,

coordinated to three ethylenediamine ligands, resulting in an octahedral geometry.[1][2][3] The

complex exists as a pair of enantiomers, denoted as Δ and Λ, which can be resolved.[1][2]

Chemical Formula and Molar Mass
The chemical formula for Tris(ethylenediamine)cobalt(III) chloride is [Co(en)₃]Cl₃. Given that

the formula for ethylenediamine is C₂H₈N₂, the overall molecular formula of the complex is

C₆H₂₄N₆Cl₃Co.[2][4][5] The molar mass is calculated by summing the atomic masses of all

atoms in the formula.
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The molar mass and elemental composition of anhydrous Tris(ethylenediamine)cobalt(III)
chloride are summarized in the table below. It is important to note that this compound can exist

as hydrates, with di- and trihydrates being common for the racemic mixture.[1][2] The presence

of water of crystallization would alter the molar mass.

Element Symbol
Number of
Atoms

Atomic
Mass (
g/mol )

Total Mass (
g/mol )

Percentage
Compositio
n

Cobalt Co 1 58.933 58.933 17.05%

Chlorine Cl 3 35.453 106.359 30.78%

Carbon C 6 12.011 72.066 20.85%

Hydrogen H 24 1.008 24.192 7.00%

Nitrogen N 6 14.007 84.042 24.32%

Total 40 345.592 100.00%

Atomic masses are based on standard IUPAC values. The calculated molar mass is

approximately 345.59 g/mol .[2]

Experimental Protocols
Synthesis of Tris(ethylenediamine)cobalt(III) chloride
A common and relatively rapid method for the synthesis of Tris(ethylenediamine)cobalt(III)
chloride in a laboratory setting involves the oxidation of a cobalt(II) salt in the presence of

ethylenediamine.[6][7] The following protocol is adapted from established procedures.[6][8][9]

Materials:

Cobalt(II) chloride hexahydrate (CoCl₂·6H₂O)

Ethylenediamine (anhydrous)

Hydrochloric acid (6 M and concentrated)
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Hydrogen peroxide (30%)

Ethanol

Diethyl ether

Distilled water

Ice

Procedure:

Preparation of Ethylenediamine Solution: In a fume hood, add 9.0 mL of anhydrous

ethylenediamine to 25 mL of distilled water in a beaker. Cool the mixture in an ice bath.

While cooling, slowly add 8.5 mL of 6 M HCl to the ethylenediamine solution.[6][9]

Preparation of Cobalt Solution: In a separate beaker, dissolve 12.0 g of CoCl₂·6H₂O in 35 mL

of distilled water.[6]

Formation of the Complex: Add the cobalt(II) chloride solution to the cooled, partially

neutralized ethylenediamine solution.

Oxidation: With continuous stirring, slowly add 10 mL of 30% hydrogen peroxide to the

mixture. The hydrogen peroxide acts as the oxidizing agent, converting Co(II) to Co(III).[6][7]

[9] Stir until the effervescence ceases.[6][9]

Concentration and Crystallization: Place the beaker on a hot plate and gently boil the

solution to reduce its volume to approximately 60 mL.[6][8] Add an equal volume (60 mL) of

concentrated hydrochloric acid, followed by 120 mL of ethanol.[6][8]

Isolation and Purification: Cool the mixture in an ice bath to induce crystallization.[6][8]

Collect the resulting yellow-orange crystals by vacuum filtration using a Büchner funnel.[8]

Washing and Drying: Wash the crystals with two portions of ethanol and then two portions of

diethyl ether.[6][7] Air-dry the product on the funnel by maintaining suction.[6][8]

The reaction proceeds with a high yield, typically around 95%.[1][2]
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Visualizations
Experimental Workflow for Synthesis
The following diagram illustrates the key steps in the synthesis of

Tris(ethylenediamine)cobalt(III) chloride.

CoCl₂·6H₂O
in H₂O

Mix Solutions

Ethylenediamine
+ H₂O + HCl (ice bath)

Add 30% H₂O₂
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Forms Co(II) complex Boil to
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Oxidizes Co(II) to Co(III) Add conc. HCl

+ Ethanol (ice bath)
Vacuum Filter

& Wash
Induces crystallization [Co(en)₃]Cl₃

(Final Product)
Isolates & purifies
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Caption: Workflow for the synthesis of Tris(ethylenediamine)cobalt(III) chloride.

Logical Relationship of Components
The diagram below shows the hierarchical relationship of the components that constitute

Tris(ethylenediamine)cobalt(III) chloride.

[Co(en)₃]Cl₃
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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